Cas no 1424334-79-1 (N-(cyanomethyl)-2-(4-methyl-4,5-dihydro-1,3-thiazol-2-yl)sulfanyl-N-phenylacetamide)

• Product Name: N-(cyanomethyl)-2-(4-methyl-4,5-dihydro-1,3-thiazol-2-yl)sulfanyl-N-phenylacetamide
• CAS No: 1424334-79-1
• MF: C₁₄H₁₅N₃OS₂
• MW: 305.41840004921
• CID: 6061963
• PubChem ID: 71907313
• Update Time: 2025-05-19

N-(cyanomethyl)-2-(4-methyl-4,5-dihydro-1,3-thiazol-2-yl)sulfanyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-(4-methyl-4,5-dihydro-1,3-thiazol-2-yl)sulfanyl-N-phenylacetamide
• EN300-26680422
• Z1532759575
• 1424334-79-1
• N-(cyanomethyl)-2-[(4-methyl-4,5-dihydro-1,3-thiazol-2-yl)sulfanyl]-N-phenylacetamide
• AKOS033404392

• Inchi： 1S/C14H15N3OS2/c1-11-9-19-14(16-11)20-10-13(18)17(8-7-15)12-5-3-2-4-6-12/h2-6,11H,8-10H2,1H3
• InChI Key： NACAMIKFCAVPDW-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)C1)SCC(N(CC#N)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.06565446g/mol
• Monoisotopic Mass: 305.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 107Ų

Additional information on N-(cyanomethyl)-2-(4-methyl-4,5-dihydro-1,3-thiazol-2-yl)sulfanyl-N-phenylacetamide

Research Briefing on N-(cyanomethyl)-2-(4-methyl-4,5-dihydro-1,3-thiazol-2-yl)sulfanyl-N-phenylacetamide (CAS: 1424334-79-1)

N-(cyanomethyl)-2-(4-methyl-4,5-dihydro-1,3-thiazol-2-yl)sulfanyl-N-phenylacetamide (CAS: 1424334-79-1) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazoline and cyanomethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of N-(cyanomethyl)-2-(4-methyl-4,5-dihydro-1,3-thiazol-2-yl)sulfanyl-N-phenylacetamide involves a multi-step process, starting with the condensation of 2-mercapto-4-methyl-4,5-dihydrothiazole with chloroacetyl chloride, followed by nucleophilic substitution with N-phenylcyanomethylamine. The compound's purity and structural integrity have been confirmed using advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure the reproducibility and scalability of the synthesis, which is critical for further preclinical and clinical development.

Recent pharmacological studies have demonstrated that N-(cyanomethyl)-2-(4-methyl-4,5-dihydro-1,3-thiazol-2-yl)sulfanyl-N-phenylacetamide exhibits potent inhibitory activity against specific kinases and proteases involved in inflammatory and oncogenic pathways. In vitro assays using cancer cell lines have revealed its ability to induce apoptosis and suppress proliferation, suggesting its potential as an anticancer agent. Additionally, its interaction with key signaling molecules, such as NF-κB and MAPK, has been investigated, providing insights into its anti-inflammatory properties. These findings highlight the compound's versatility and therapeutic potential across multiple disease indications.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of N-(cyanomethyl)-2-(4-methyl-4,5-dihydro-1,3-thiazol-2-yl)sulfanyl-N-phenylacetamide. Current research efforts are directed toward improving its bioavailability, metabolic stability, and target selectivity through structural modifications and formulation strategies. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials, with the ultimate goal of developing a clinically viable therapeutic agent.

In conclusion, N-(cyanomethyl)-2-(4-methyl-4,5-dihydro-1,3-thiazol-2-yl)sulfanyl-N-phenylacetamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique chemical structure and broad-spectrum biological activity make it a valuable subject for further investigation. Continued research and development efforts will be essential to fully realize its therapeutic potential and address the existing challenges in its clinical translation.